Cas no 62224-27-5 (2-Thiophenecarboxylic acid, 3,4,5-tribromo-, 1,1-dimethylethyl ester)

2-Thiophenecarboxylic acid, 3,4,5-tribromo-, 1,1-dimethylethyl ester structure
62224-27-5 structure
Product Name:2-Thiophenecarboxylic acid, 3,4,5-tribromo-, 1,1-dimethylethyl ester
CAS No:62224-27-5
MF:C9H9Br3O2S
MW:420.943559408188
CID:453692
PubChem ID:71388611
Update Time:2025-04-19

2-Thiophenecarboxylic acid, 3,4,5-tribromo-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid, 3,4,5-tribromo-, 1,1-dimethylethyl ester
    • tert-butyl 3,4,5-tribromothiophene-2-carboxylate
    • DTXSID90810670
    • SCHEMBL21612063
    • 62224-27-5
    • Inchi: 1S/C9H9Br3O2S/c1-9(2,3)14-8(13)6-4(10)5(11)7(12)15-6/h1-3H3
    • InChI Key: GCUKJYDLGIHDNA-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(SC=1C(=O)OC(C)(C)C)Br)Br

Computed Properties

  • Exact Mass: 417.78727
  • Monoisotopic Mass: 417.78734g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • PSA: 26.3

2-Thiophenecarboxylic acid, 3,4,5-tribromo-, 1,1-dimethylethyl ester Related Literature

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